Cas no 2171625-85-5 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperazin-1-yl}acetic acid
• CAS No: 2171625-85-5
• MF: C₂₆H₃₁N₃O₆
• MW: 481.540847063065
• CID: 5940247
• PubChem ID: 165530966
• Update Time: 2025-10-28

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperazin-1-yl}acetic acid
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanoyl]piperazin-1-yl}acetic acid
• EN300-1567879
• 2171625-85-5

• Inchi： 1S/C26H31N3O6/c1-17(34-2)24(25(32)29-13-11-28(12-14-29)15-23(30)31)27-26(33)35-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22,24H,11-16H2,1-2H3,(H,27,33)(H,30,31)
• InChI Key： FIHJHAIHZCELMZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C)OC)C(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 481.22128572g/mol
• Monoisotopic Mass: 481.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 108Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperazin-1-yl}acetic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperazin-1-yl}acetic Acid (CAS No. 2171625-85-5)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperazin-1-yl}acetic acid, identified by its CAS number 2171625-85-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its piperazine core, which is a privileged scaffold frequently employed in medicinal chemistry due to its ability to modulate biological pathways effectively. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility as a building block in the synthesis of peptidomimetics and bioactive molecules.

The structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperazin-1-yl}acetic acid incorporates several key functional groups that contribute to its pharmacological potential. The piperazine ring, a six-membered aromatic heterocycle with two nitrogen atoms, is known for its ability to engage with biological targets such as enzymes and receptors. This moiety is particularly valuable in the design of central nervous system (CNS) drugs, where it can facilitate blood-brain barrier penetration and modulate neurotransmitter systems.

The Fmoc group, on the other hand, is commonly used in peptide synthesis as an protecting group for amino acids. However, in this context, it serves a dual purpose: not only does it protect the amine functionality during synthetic steps, but it also introduces a rigid fluorene moiety that can enhance solubility and binding affinity in certain biological assays. The 3-methoxybutanoyl chain extends from the piperazine ring, providing additional conformational flexibility and the potential for selective interactions with biological targets.

The carboxylic acid terminus at the end of the molecule allows for further derivatization, enabling chemists to attach various pharmacophores or linkers that can improve pharmacokinetic properties such as oral bioavailability or tissue distribution. This versatility makes 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperazin-1-yl}acetic acid a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring piperazine derivatives for their potential therapeutic applications. For instance, studies have highlighted the role of piperazine-based compounds in treating neurological disorders such as epilepsy and schizophrenia. The unique structural features of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperazin-1-yl}acetic acid position it as a promising candidate for further investigation in these areas.

One particularly compelling aspect of this compound is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The piperazine moiety can interact with the ATP-binding site of kinases, while the fluorenylmethoxycarbonyl group can serve as a handle for covalent inhibition or improved binding affinity. Preliminary computational studies suggest that modifications to this scaffold could yield potent inhibitors with enhanced selectivity profiles.

Furthermore, the methoxy group on the butanoyl chain introduces an additional layer of functional diversity. Methoxy-substituted compounds are often found to exhibit improved metabolic stability and reduced toxicity, making them favorable candidates for clinical development. This feature aligns well with current trends in drug design toward molecules that balance efficacy with safety profiles.

Recent advancements in synthetic methodologies have also made it more feasible to explore complex derivatives of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperazin-1-y lacetic acid. Techniques such as solid-phase synthesis and flow chemistry have enabled rapid diversification of libraries based on this core structure, accelerating the discovery process. These methods allow researchers to screen large numbers of analogs efficiently, identifying those with optimal pharmacological properties.

The role of computational chemistry cannot be overstated in modern drug discovery. Molecular modeling and virtual screening have become indispensable tools for predicting binding affinities and optimizing lead compounds. By leveraging these technologies, researchers can identify structural modifications to 2-{4 - 2 - ({(9H-fluoren - 9 - ylm ethoxycarbony l}) amino ) - 3 - meth oxybut an o y l p ip er azin - 1 - y l } acetic acid that enhance its interaction with target proteins while minimizing off-target effects.

In conclusion, 2 - { 4 - 2 - ( { ( 9 H - fluore n - 9 - y l ) m eth oxyc arb on y l } am i no ) - 3 - m eth oxyb ut an o y l p ip er azin - 1 - y l } acetic acid ( CAS No . 2171625 - 85 - 5 ) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique combination of functional groups , coupled with its potential as a scaffold for further derivatization , makes it an attractive candidate for future research . As our understanding of biological pathways continues to evolve , compounds like this one will undoubtedly play a crucial role in addressing unmet medical needs across various therapeutic areas .